Tricyclo(3.3.1.13,7)decane-1-carboxylic acid, (3-phenoxyphenyl)methyl

• CAS No.: 93107-39-2
• Molecular Formula: C24H26O3
• Molecular Weight: 362.5 g/mol
• IUPAC Name: (3-phenoxyphenyl)methyl adamantane-1-carboxylate
• InChI: InChI=1S/C24H26O3/c25-23(24-13-18-9-19(14-24)11-20(10-18)15-24)26-16-17-5-4-8-22(12-17)27-21-6-2-1-3-7-21/h1-8,12,18-20H,9-11,13-16H2
• InChI Key: XKDDIFWVDDRIOK-UHFFFAOYSA-N
• Canonical SMILES: C1C2CC3CC1CC(C2)(C3)C(=O)OCC4=CC(=CC=C4)OC5=CC=CC=C5

Description

Tricyclo(3.3.1.13,7)decane-1-carboxylic acid, (3-phenoxyphenyl)methyl is a useful research compound. Its molecular formula is C24H26O3 and its molecular weight is 362.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1 g (5.03 mmol) of tricyclo[3.3.1.13,7 ]decane-1-carbonyl chloride, 1.01 g (5.04 mmol) of 3-phenoxybenzyl alcohol and 0.08 g (10.07 mmol) of anhydrous pyridine were dissolved in 30 ml of anhydrous benzene. The mixture was stirred at room temperature for 66 hours. Then the reaction was terminated. The resulting pyridine hydrochloride was removed by filtration and the filtrate was thoroughly washed with 1N hydrochloric acid, 5% sodium carbonate and then saturated saline solution, and dried over sodium sulfate. The solvent was removed to obtain 1.8 g of an oily material. Purification by column chromatography on silica gel employing a developer consisting of n-hexane and benzene (1:1) gave 1.69 g (yield 93%) of a colorless oily material.